Cas no 143-74-8 (Phenol red)

Phenol red is a pH indicator commonly used in biological and chemical applications to monitor pH changes in the range of 6.8 to 8.2. Its color transition from yellow (acidic) to red (neutral) and pink (basic) provides a clear visual indication of pH shifts. The compound is highly water-soluble and stable under standard laboratory conditions, making it suitable for cell culture media, microbiological assays, and diagnostic tests. Phenol red is also utilized in respiration studies to detect CO₂ levels due to its pH-dependent properties. Its reliability, ease of use, and compatibility with biological systems make it a preferred choice for pH monitoring in research and industrial settings.
Phenol red structure
Phenol red structure
Product name:Phenol red
CAS No:143-74-8
MF:C19H14O5S
MW:354.3765
MDL:MFCD00003552
CID:36526
PubChem ID:24898090

Phenol red Chemical and Physical Properties

Names and Identifiers

    • Phenol Red
    • Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis-, S,S-dioxide
    • PHENOL RED FREE ACID CELL CULTURE TESTED
    • Phenol Red, indicator
    • Phenolsulfonephthalein
    • Phenolsulfonphthalein
    • PHENOL RED PAPER, PH 6.8-PH 8.4, LENGHT: 5M
    • PhenolRed,indicator,pure100GR
    • PhenolRed,indicator,pure25GR
    • PhenolRed,indicator,pure5GR
    • 3,3-Bis(p-hydroxyphenyl)-3-H-2,1-benzoxathiol-1,1-dioxide
    • 4-[3-(4-hydroxyphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]phenol
    • ACS
    • Phenol Red, ACS reagent
    • PSP
    • 3,3-Bis(p-hydroxyphenyl)-3H-2,1-benzoxathiole 1,1-dioxide
    • PRGR
    • NR3C3
    • Phenol re
    • Phenolrde
    • fenolipuna
    • sulphental
    • sulphonthal
    • Sulfonphthal
    • PR
    • Phenolsulphonphthalein
    • PSP (indicator)
    • Phenolred
    • Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis-
    • Phenosulfophthalein
    • NSC10459
    • 3,3-Bis(4-hydroxyphenyl)-3H-benzo[c][1,2]oxathiole 1,1-dioxide
    • I6G9Y0J1OJ
    • 4,4'-(3H-2,1-Benzoxathiol-3-ylidene)diphenol S,S-dioxide
    • 4,4'-(1,1-
    • Phenol red solution
    • Phenol red
    • MDL: MFCD00003552
    • Inchi: 1S/C19H14O5S/c20-15-9-5-13(6-10-15)19(14-7-11-16(21)12-8-14)17-3-1-2-4-18(17)25(22,23)24-19/h1-12,20-21H
    • InChI Key: BELBBZDIHDAJOR-UHFFFAOYSA-N
    • SMILES: S1(C2=C([H])C([H])=C([H])C([H])=C2C(C2C([H])=C([H])C(=C([H])C=2[H])O[H])(C2C([H])=C([H])C(=C([H])C=2[H])O[H])O1)(=O)=O
    • BRN: 0326470

Computed Properties

  • Exact Mass: 354.05600
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Surface Charge: 0
  • Tautomer Count: 3
  • Topological Polar Surface Area: 92.2

Experimental Properties

  • Color/Form: Red crystals
  • Density: 1.445 Mg m-3
  • Melting Point: 300 ºC
  • Boiling Point: >300°C
  • Flash Point: >300°C
  • Refractive Index: 1.5300 (estimate)
  • Solubility: 1 M NaOH: soluble1mg/mL
  • Water Partition Coefficient: 0.77 g/L
  • PSA: 92.21000
  • LogP: 4.18940
  • λmax: 557nm, 558nm, 360nm, 423nm, 433nm
  • Merck: 7247
  • pka: 7.9(at 25℃)
  • Color/Form: 0.5%
  • Solubility: It is slightly soluble in water, easily soluble in ethanol and alkali solution, 1g of this product is soluble in 1300ml of water, about 350ml of alcohol, 500ml of acetone, almost insoluble in ether and chloroform, soluble in hydroxide alkali or carbonate alkali solution, it is dark red, and stable in air.
  • PH: 6.6(YELLOW)-8.0(RED)

Phenol red Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S37/39-S26
  • RTECS:SJ7490000
  • Hazardous Material Identification: Xi
  • Packing Group:I; II; III
  • Storage Condition:Inert atmosphere,Room Temperature
  • Risk Phrases:R36/37/38
  • Packing Group:I; II; III
  • TSCA:Yes
  • Safety Term:S26;S37/39

Phenol red Customs Data

  • HS CODE:29349990
  • Customs Data:

    China Customs Code:

    2934991000

    Overview:

    2934991000. Sulfolactone and sulfolactam. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934991000. sultones and sultams. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Phenol red Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
P0100-100g
Phenol red
143-74-8
100g
¥1010.0 2022-06-10
Cooke Chemical
A4297120-500ml
Phel red indicator
143-74-8 0.1%(w/v)inwater
500ml
RMB 207.20 2025-02-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P816237-5g
Phenol red
143-74-8 AR
5g
¥32.00 2022-09-28
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R018605-5g
Phenol red
143-74-8 AR
5g
¥28 2023-09-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R050626-500ml
Phenol red
143-74-8 0.1% (w/v) in water
500ml
¥234 2023-09-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1239747-100g
Phenol red, (phenolsulfonphthalein) Reag.
143-74-8 IND
100g
¥253.00 2024-08-09
abcr
AB132727-250 g
Phenol Red; .
143-74-8
250 g
€274.00 2023-07-20
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
1072410025
143-74-8
25G
¥1476.4 2023-01-16
abcr
AB132727-10 g
Phenol Red; .
143-74-8
10 g
€58.30 2023-07-20
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
1072410005
Phenol red
143-74-8
5g
¥590.56 2023-04-27

Additional information on Phenol red

Phenol Red (CAS No. 143-74-8): An Essential Indicator in Chemical and Biological Research

Phenol red, also known as phenolphthalein disodium salt or phenolsulfonphthalein, is a widely used pH indicator and biological stain. With the chemical formula C19H14O5SNa2, it is a sodium salt of phenolsulfonphthalein. This compound, identified by the CAS number 143-74-8, exhibits a distinctive color change in the pH range of 6.8 to 8.4, transitioning from yellow to red. This unique property makes it an invaluable tool in various scientific applications, particularly in laboratory settings.

The primary use of phenol red is as a pH indicator in biological and chemical experiments. It is commonly employed in cell culture media to monitor pH changes, ensuring that the environment remains suitable for cell growth and viability. The color change of phenol red provides a quick and reliable visual indication of pH levels, making it an essential component in many research protocols.

In addition to its role as a pH indicator, phenol red is also utilized as a biological stain. It can be used to stain cells and tissues, aiding in the visualization of cellular structures under a microscope. This application is particularly useful in histology and cytology, where detailed examination of cellular components is crucial.

The chemical structure of phenol red contributes to its effectiveness as an indicator and stain. The compound contains a sulfonate group, which enhances its solubility in water and other polar solvents. This solubility is essential for its use in aqueous solutions, such as cell culture media and staining solutions.

Phenol red has been extensively studied for its properties and applications. Recent research has explored its potential in more advanced scientific fields. For instance, studies have investigated the use of phenol red in the development of novel pH-sensitive materials for drug delivery systems. These materials can release drugs in response to changes in pH, providing targeted therapy with improved efficacy and reduced side effects.

In another area of research, phenol red has been used to study the effects of environmental factors on cellular pH levels. Researchers have utilized this compound to monitor pH changes in cells exposed to various stressors, such as oxidative stress and hypoxia. These studies provide insights into the mechanisms underlying cellular responses to environmental challenges and can inform the development of therapeutic strategies.

The safety profile of phenol red has also been extensively evaluated. While it is generally considered safe for use in laboratory settings, proper handling and disposal procedures should be followed to ensure environmental and occupational safety. Researchers should consult safety data sheets (SDS) for detailed information on handling, storage, and disposal practices.

In conclusion, phenol red (CAS No. 143-74-8) is a versatile compound with numerous applications in chemical and biological research. Its ability to serve as both a pH indicator and a biological stain makes it an indispensable tool for scientists working in various fields. Ongoing research continues to expand our understanding of its properties and potential uses, further solidifying its importance in scientific inquiry.

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